1-ethyl-7-methyl-N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-ethyl-7-methyl-N-[[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-4-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C22H20N8O3/c1-4-29-11-16(18(31)14-8-7-12(2)24-19(14)29)21(32)23-10-17-26-27-20-15(6-5-9-30(17)20)22-25-13(3)28-33-22/h5-9,11H,4,10H2,1-3H3,(H,23,32)
• InChI Key: UXNDSDYGCVZZQI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=C1N=C(C=C2)C)C(=O)NCC3=NN=C4N3C=CC=C4C5=NC(=NO5)C
• Molecular Formula: C22H20N8O3
• Molecular Weight: 444.4 g/mol

Description

The compound appears to contain several functional groups and rings, including an oxadiazole ring, a triazolo ring, a pyridine ring, and a naphthyridine ring. These structures are often found in various pharmaceuticals and could potentially have interesting biological activities.

Molecular Structure Analysis

The compound likely has a complex 3D structure due to the presence of multiple rings. Intramolecular hydrogen bonding might occur between the N atom of the oxadiazole moiety and an NH2 group.

Scientific Research Applications

Synthesis and Chemical Properties

An efficient method for synthesizing substituted derivatives similar to the query compound involves using specific reactants in the presence of a catalytic amount of p-toluenesulfonic acid or iodine, supported by theoretical calculations (Guleli et al., 2019). Such methodologies could potentially apply to the synthesis of the queried compound, highlighting the importance of catalysis in the formation of complex naphthyridine derivatives.

Antimicrobial Activities

Research into heterocyclic compounds utilizing Ethyl 1-aminotetrazole-5-carboxylate has led to the creation of molecules with potential antimicrobial properties, involving a series of reactions to produce derivatives like 1,3,4-oxadiazole-5-thiol structures (Taha & El-Badry, 2010). While not the same, the process and outcomes offer insights into how the query compound's structural relatives could be synthesized and evaluated for similar biological activities.

Potential Pharmacological Applications

Studies on N-substituted 5-amino-N,N-diethyl-9-isopropyl [1,2,4]triazolo[4,3-a] [1,8]naphthyridine-6-carboxamides reveal significant anti-inflammatory and analgesic activities without acute gastrolesivity, suggesting a promising pharmacological profile for compounds within this chemical family (Grossi et al., 2005). Although the specific molecule is not studied, the structural similarities may indicate potential applications in therapeutic areas requiring anti-inflammatory or analgesic properties.

Future Directions

Future research could involve synthesizing this compound and studying its properties in more detail. Potential applications could be explored based on the biological activity of similar compounds.